
Introduction: The Strategic Value of Fluorinated
Cyclopropanes in Modern Drug Discovery

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
1-(Difluoromethyl)cyclopropane-1-

carboxylic acid

Cat. No.: B1429383 Get Quote

In the landscape of medicinal chemistry, the strategic incorporation of fluorine-containing motifs

is a cornerstone of rational drug design. These elements are prized for their ability to modulate

key pharmacokinetic and pharmacodynamic properties, including metabolic stability,

lipophilicity, and binding affinity.[1][2] Among these motifs, the 1-
(difluoromethyl)cyclopropane-1-carboxylic acid scaffold has emerged as a particularly

valuable building block. The difluoromethyl (CF2H) group, acting as a lipophilic hydrogen-bond

donor, combined with the conformational rigidity of the cyclopropane ring, offers a unique tool

for chemists to optimize molecular architectures.[1] This guide provides an in-depth overview of

the commercial landscape, technical specifications, handling protocols, and strategic

applications of this important reagent for researchers and drug development professionals. The

presence of the difluoromethyl-substituted cyclopropane ring in FDA-approved antiviral drugs

such as glecaprevir and voxilaprevir underscores its significance and utility in creating potent

therapeutic agents.[1]

Physicochemical Properties and Specifications
1-(Difluoromethyl)cyclopropane-1-carboxylic acid is a stable, solid compound at room

temperature. Understanding its fundamental properties is critical for its effective use in

synthesis and for ensuring accurate experimental design. The compound is typically supplied

as an off-white to light yellow solid.[3]
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Property Value Source(s)

CAS Number 1314397-71-1 [4][5][6]

Molecular Formula C₅H₆F₂O₂ [5][6][7]

Molecular Weight 136.10 g/mol [4][5][6][7]

Synonyms

1-

(difluoromethyl)cyclopropanec

arboxylic acid

[4][5]

Typical Purity ≥95% [4][5]

Physical Form Solid [4]

Boiling Point 198.8 ± 15.0 °C (Predicted) [3][4]

Storage Temperature 2-8°C [3][4][5]

InChIKey
WVZJZPVSPHHGPJ-

UHFFFAOYSA-N
[3][4][6]

Commercial Procurement and Supplier Overview
The accessibility of this reagent from qualified commercial suppliers is crucial for seamless

research and development workflows. Several reputable chemical suppliers offer 1-
(difluoromethyl)cyclopropane-1-carboxylic acid, typically for research and development

purposes only.[7] When selecting a supplier, researchers should consider not only price but

also purity, available quantities, lead times, and the quality of accompanying documentation

such as Certificates of Analysis (CoA) and Safety Data Sheets (SDS).
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Supplier
Available
Quantities

Purity Notes

Sigma-Aldrich 100 mg, 250 mg, 1 g 95%
Ships from an Aldrich

Partner.[4]

AK Scientific, Inc.
Varies (Catalog

#8498DT)
Not specified

Provides detailed

SDS.[7]

ChemScene
Varies (Cat. No. CS-

0094849)
≥95%

Offers custom

synthesis and

commercial

production services.[5]

Apollo Scientific
100 mg pack (via

Kyberlife)
Not specified

For Research Use

Only.[8]

BLD Pharm
Varies (CAS 1314960-

20-7)
Not specified

Note: Lists the isomer

2-

(Difluoromethyl)cyclop

ropane-1-carboxylic

acid.[9]

Researchers should always verify the specific isomer and CAS number with the supplier before

purchase.

Workflow for Procurement and Laboratory
Integration
The process of acquiring and utilizing a specialized chemical reagent like 1-
(difluoromethyl)cyclopropane-1-carboxylic acid requires careful planning and adherence to

safety protocols. The following diagram illustrates a typical workflow from supplier evaluation to

experimental application.
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Phase 1: Procurement

Phase 2: Receiving & Handling

Phase 3: Experimental Use

Identify Project Need
(e.g., Scaffold for Inhibitor Synthesis)

Search Suppliers
(Sigma-Aldrich, AK Scientific, etc.)

Evaluate Suppliers
(Purity, Cost, Availability, Documentation)

Place Purchase Order

Receive Shipment
(Verify Compound & Quantity)

Review Safety Data Sheet (SDS)
(Understand Hazards & PPE)

Log into Chemical Inventory

Store Appropriately
(2-8°C, Tightly Sealed)

Plan Experiment
(e.g., Amide Coupling, Esterification)

Prepare Workspace
(Chemical Fume Hood, PPE)

Execute Synthesis

Analyze Product
(NMR, LC-MS, HPLC)

Click to download full resolution via product page

Caption: Workflow from procurement to experimental use.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1429383?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1429383?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Critical Safety and Handling Protocols
1-(Difluoromethyl)cyclopropane-1-carboxylic acid is classified as a hazardous substance

and requires careful handling to minimize risk.[6][7] Adherence to established safety protocols

is mandatory.

GHS Hazard Classification:

H302: Harmful if swallowed.[4][6][7]

H315: Causes skin irritation.[4][6][7]

H319: Causes serious eye irritation.[4][6][7]

H335: May cause respiratory irritation.[4][6][7]

Protocol for Safe Handling:

Engineering Controls: Always handle this compound within a certified chemical fume hood to

keep airborne concentrations low.[7][10] Ensure a safety shower and eyewash fountain are

readily accessible.[7][11]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield as described by

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[10][12]

Skin Protection: Wear compatible, chemical-resistant gloves and a lab coat or other

protective clothing to prevent skin exposure.[10][11]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[10][11]

Handling Practices: Avoid breathing dust, fumes, or vapors.[7][12] Do not eat, drink, or

smoke when using this product.[7] Wash hands and any exposed skin thoroughly after

handling.[7][11] Minimize dust generation and accumulation.[7]
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Storage: Store in a tightly-closed container in a cool, dry, and well-ventilated area.[7][11]

Keep away from incompatible materials such as strong oxidizing agents and strong bases,

as well as sources of ignition.[10]

First Aid Measures:

If Inhaled: Remove the person to fresh air and keep them at rest in a position comfortable for

breathing.[7][10]

If on Skin: Immediately flush skin with plenty of soap and water for at least 15 minutes while

removing contaminated clothing.[7][10]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[7][10]

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor

immediately.[7][10]

Conclusion
1-(Difluoromethyl)cyclopropane-1-carboxylic acid is a powerful and strategically important

building block for modern pharmaceutical and agrochemical research. Its unique electronic and

steric properties provide a valuable tool for optimizing lead compounds. While readily available

from several commercial suppliers, its hazardous nature necessitates strict adherence to safety

and handling protocols. By understanding its properties, sourcing it from reputable vendors,

and integrating it into workflows with a safety-first mindset, researchers can effectively leverage

this compound to advance their discovery programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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